Cas no 2156577-35-2 (2-amino-2-(2-cyanocyclopentyl)acetic acid)

• Product Name: 2-amino-2-(2-cyanocyclopentyl)acetic acid
• CAS No: 2156577-35-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6367343
• PubChem ID: 165790182
• Update Time: 2025-06-12

2-amino-2-(2-cyanocyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-cyanocyclopentyl)acetic acid
• EN300-1297483
• 2156577-35-2

• Inchi： 1S/C8H12N2O2/c9-4-5-2-1-3-6(5)7(10)8(11)12/h5-7H,1-3,10H2,(H,11,12)
• InChI Key： MRBGDVQGQGXAER-UHFFFAOYSA-N
• SMILES： OC(C(C1CCCC1C#N)N)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-amino-2-(2-cyanocyclopentyl)acetic acid

Comprehensive Overview of 2-amino-2-(2-cyanocyclopentyl)acetic acid (CAS No. 2156577-35-2)

2-amino-2-(2-cyanocyclopentyl)acetic acid (CAS No. 2156577-35-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopentyl backbone and functional groups, serves as a versatile building block for the synthesis of bioactive molecules. Its molecular structure, featuring an amino group and a cyano moiety, makes it particularly valuable for designing peptidomimetics and small-molecule inhibitors. Researchers are increasingly exploring its potential in drug discovery, especially in targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The growing interest in 2-amino-2-(2-cyanocyclopentyl)acetic acid aligns with the broader trend of structure-activity relationship (SAR) studies in drug development. With the rise of personalized medicine and computational chemistry, this compound's modular design allows for precise modifications to enhance binding affinity and selectivity. Recent publications highlight its utility in fragment-based drug design, where its scaffold serves as a starting point for optimizing pharmacokinetic properties. Additionally, its compatibility with green chemistry principles—such as reduced waste and solvent-free reactions—makes it an attractive candidate for sustainable pharmaceutical manufacturing.

One of the most frequently searched questions related to CAS No. 2156577-35-2 is its solubility and stability under physiological conditions. Studies indicate that the compound exhibits moderate water solubility, which can be improved through derivatization or formulation strategies. Another hot topic is its role in central nervous system (CNS) drug development, owing to its ability to cross the blood-brain barrier (BBB) when structurally optimized. This property has sparked investigations into its potential for treating neurodegenerative diseases like Alzheimer's and Parkinson's, where BBB permeability remains a critical challenge.

From a synthetic perspective, 2-amino-2-(2-cyanocyclopentyl)acetic acid is often synthesized via asymmetric catalysis, a technique gaining traction due to its efficiency in producing enantiomerically pure intermediates. The compound's chiral center is particularly noteworthy, as it enables the creation of stereospecific drugs with minimized off-target effects. Industry experts also emphasize its compatibility with continuous flow chemistry, a method revolutionizing large-scale production by improving yield and reducing reaction times.

In conclusion, 2-amino-2-(2-cyanocyclopentyl)acetic acid (CAS No. 2156577-35-2) represents a promising tool for modern drug discovery, bridging gaps between chemical synthesis and therapeutic innovation. Its adaptability to cutting-edge methodologies like AI-driven molecular modeling and high-throughput screening ensures its relevance in addressing unmet medical needs. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and biopharmaceutical breakthroughs.